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Compound of Interest

Compound Name: Ro 31-8220 mesylate

Cat. No.: B1683856 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ro 31-8220 mesylate as a

chemical probe. It is intended to serve as a valuable resource for researchers and

professionals in drug development and cellular biology, offering detailed insights into its

mechanism of action, selectivity, and practical applications in experimental settings.

Introduction
Ro 31-8220 mesylate is a potent, cell-permeable, and reversible bisindolylmaleimide inhibitor

of protein kinase C (PKC)[1][2]. As a chemical probe, it is widely used to investigate the

physiological and pathological roles of PKC and other kinases in cellular signaling pathways.

While initially characterized as a selective PKC inhibitor, subsequent studies have revealed its

activity against a broader range of kinases, making a thorough understanding of its selectivity

profile crucial for the accurate interpretation of experimental results. This guide summarizes the

quantitative data on its inhibitory activity, provides detailed experimental protocols, and

visualizes the key signaling pathways it modulates.
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Property Value Reference

Synonyms
Bisindolylmaleimide IX

mesylate
[1]

CAS Number 138489-18-6 [1]

Molecular Formula C₂₅H₂₃N₅O₂S·CH₄O₃S

Molecular Weight 553.65 g/mol

Purity ≥97% (HPLC)

Solubility
Soluble in DMSO (to 100 mM)

and ethanol (to 5 mM)
[3]

Storage Desiccate at -20°C [3]

Mechanism of Action
Ro 31-8220 is a competitive inhibitor that targets the ATP-binding site of protein kinases[4]. Its

primary targets are the conventional and novel isoforms of Protein Kinase C (PKC). However, it

also exhibits potent inhibitory activity against several other serine/threonine kinases, a critical

consideration for its use as a chemical probe.

Quantitative Data: Inhibitory Activity
The following tables summarize the in vitro inhibitory activity of Ro 31-8220 against a panel of

protein kinases. This data is essential for designing experiments and interpreting results,

particularly in distinguishing between PKC-dependent and off-target effects.

Table 1: Inhibition of Protein Kinase C (PKC) Isoforms
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Kinase IC₅₀ (nM) Reference

PKCα 5 - 33 [3][5][6]

PKCβI 24 [5][6]

PKCβII 14 [5][6]

PKCγ 27 [5][6]

PKCε 24 [5][6]

Rat Brain PKC 23 [5][6]

Table 2: Off-Target Kinase Inhibition

Kinase IC₅₀ (nM) Reference

MAPKAP-K1b (RSK2) 3 [3][5][6]

MSK1 8 [3][5][6]

GSK3β 2.8 - 38 [3][5][6][7]

S6K1 15 - 38 [3][5][6]

RSK1 Potently Inhibited [1]

PRK2 Potently Inhibited [1]

PKD1 Potently Inhibited [1]

CDK2-cyclin A Potently Inhibited [1]

PIM3 Potently Inhibited [1]

CaM Kinase II 17,000 [7]

Protein Kinase A (PKA) 900 [7]

Table 3: Cellular Activity
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Cell Line/Assay Effect
IC₅₀ /
Concentration

Reference

A549 cell growth Inhibition 0.78 µM [8]

MCF-7 cell growth Inhibition 0.897 µM [8]

T-cell IL-2 production Inhibition 80 nM [9]

T-lymphoblast

proliferation
Inhibition 350 nM [9]

OCT1-mediated

uptake
Inhibition 0.18 µM [3]

Signaling Pathways Modulated by Ro 31-8220
Ro 31-8220 is a powerful tool for dissecting cellular signaling pathways. Its primary inhibitory

effect on PKC, along with its influence on other kinases like GSK3 and the activation of JNK,

allows for the investigation of complex signaling networks.

Protein Kinase C (PKC) Signaling Pathway
PKC isoforms are key regulators of numerous cellular processes, including proliferation,

differentiation, and apoptosis. Ro 31-8220 is widely used to block PKC-mediated signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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